N-allyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine

• IUPAC Name: 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-prop-2-enylpyridin-2-amine
• InChI: InChI=1S/C17H16N4O2/c1-3-10-18-16-14(5-4-11-19-16)17-20-15(21-23-17)12-6-8-13(22-2)9-7-12/h3-9,11H,1,10H2,2H3,(H,18,19)
• InChI Key: RTGPJJLWSXRMTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N=CC=C3)NCC=C
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

N-allyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine is a chemical compound that has recently gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-allyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This leads to the induction of apoptosis and the eventual death of the cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and reduce the size of tumors in animal models. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-allyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine in lab experiments is its strong anti-cancer properties. This makes it a promising candidate for the development of new cancer drugs. However, one of the limitations of using this compound is that its mechanism of action is not fully understood. Further research is needed to fully understand how the compound works and to optimize its use in lab experiments.

Future Directions

There are many future directions for research on N-allyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine. One area of research is the development of new cancer drugs based on this compound. Another area of research is the optimization of the synthesis method to make the compound more readily available for use in lab experiments. Additionally, further research is needed to fully understand the mechanism of action of the compound and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-allyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine involves the reaction of 3-(4-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid with allylamine and pyridine-2-amine in the presence of a coupling agent. The resulting product is a white solid with a melting point of 190-192°C.

Scientific Research Applications

N-allyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine has been found to have potential applications in various areas of scientific research. One of the most promising areas is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has strong anti-cancer properties and can induce apoptosis in cancer cells.